2-[1-(3-Fluoropyridine-4-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one

• IUPAC Name: 2-[1-(3-fluoropyridine-4-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C20H17FN4O3/c1-28-18-5-3-2-4-15(18)17-6-7-19(26)25(23-17)13-11-24(12-13)20(27)14-8-9-22-10-16(14)21/h2-10,13H,11-12H2,1H3
• InChI Key: DEFJCTJQPSFMPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C(=O)C4=C(C=NC=C4)F
• Molecular Formula: C20H17FN4O3
• Molecular Weight: 380.4 g/mol

Description

The compound “2-[1-(3-Fluoropyridine-4-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one” is a complex organic molecule that contains several functional groups and rings. It has a pyridazinone ring, a fluoropyridine ring, an azetidine ring, and a methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The fluoropyridine and pyridazinone rings are aromatic and planar, while the azetidine ring is a three-membered ring and likely to be less planar. The methoxyphenyl group is also aromatic.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the fluorine atom on the pyridine ring could potentially be substituted with other groups. The carbonyl group could undergo reactions typical of carbonyls, such as nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the functional groups present. For example, the presence of a fluorine atom could increase the compound’s stability and electronegativity.

Future Directions

The future research directions for this compound could be vast and would depend on its intended applications. It could potentially be explored for use in medicinal chemistry, materials science, or other fields.